molecular formula C18H22N2 B053760 Delfaprazine CAS No. 117827-81-3

Delfaprazine

Cat. No. B053760
CAS RN: 117827-81-3
M. Wt: 266.4 g/mol
InChI Key: YCNCHNSGPIXBFZ-UHFFFAOYSA-N
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Description

Delfaprazine is a selective serotonin reuptake inhibitor (SSRI) that has been found to have potential therapeutic effects for various psychiatric disorders. It was first synthesized in 1993 and has since undergone extensive scientific research to determine its efficacy and safety.

Scientific Research Applications

  • Efficacy and adverse effects of atypical antipsychotics for dementia : This meta-analysis studied the efficacy and adverse events of atypical antipsychotics like aripiprazole, olanzapine, quetiapine, and risperidone for treating delusions, aggression, and agitation in Alzheimer's disease and other dementias. While they found some efficacy for aripiprazole and risperidone, they highlighted concerns about adverse events and emphasized the importance of considering the medical need and alternatives before prescribing these medications (Schneider, Dagerman, & Insel, 2006).

  • An open trial of aripiprazole for the treatment of delirium in hospitalized cancer patients : This study examined the efficacy and safety of aripiprazole for treating delirium in hospitalized cancer patients. They observed significant improvement and resolution of delirium with aripiprazole treatment, suggesting its effectiveness and safety in this context (Boettger & Breitbart, 2011).

  • Systematic Review of Antipsychotics for the Treatment of Hospital-Associated Delirium in Medically or Surgically Ill Patients : This review aimed to determine which antipsychotic is most effective and safe for treating delirium in medically or surgically ill patients. It concluded that both atypical and typical antipsychotics are effective and generally well tolerated for this purpose, with oral haloperidol associated with more frequent extrapyramidal side effects (Lacasse, Perreault, & Williamson, 2006).

properties

IUPAC Name

1-(2-benzyl-5-methylphenyl)piperazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2/c1-15-7-8-17(14-16-5-3-2-4-6-16)18(13-15)20-11-9-19-10-12-20/h2-8,13,19H,9-12,14H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YCNCHNSGPIXBFZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)CC2=CC=CC=C2)N3CCNCC3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00151925
Record name Delfaprazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00151925
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

266.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

117827-81-3
Record name Delfaprazine [INN]
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0117827813
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Delfaprazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00151925
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name DELFAPRAZINE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/06YTS68E0H
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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